Cas no 39574-42-0 (6-Methyl-2-(3-nitrobenzoyl)pyridine)

• Product Name: 6-Methyl-2-(3-nitrobenzoyl)pyridine
• CAS No: 39574-42-0
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD13152592
• CID: 4713814
• Update Time: 2025-05-20

6-Methyl-2-(3-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(3-nitrobenzoyl)pyridine
• (6-Methylpyridin-2-yl)(3-nitrophenyl)methanone

• MDL： MFCD13152592
• Inchi： 1S/C13H10N2O3/c1-9-4-2-7-12(14-9)13(16)10-5-3-6-11(8-10)15(17)18/h2-8H,1H3
• InChI Key： NPLWAOBYBYAZHW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Methyl-2-(3-nitrobenzoyl)pyridine

6-Methyl-2-(3-nitrobenzoyl)pyridine: A Comprehensive Overview

6-Methyl-2-(3-nitrobenzoyl)pyridine, also known by its CAS number 39574-42-0, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in drug design, material science, and chemical synthesis. The structure of 6-Methyl-2-(3-nitrobenzoyl)pyridine is characterized by a pyridine ring substituted with a methyl group at position 6 and a 3-nitrobenzoyl group at position 2. These substituents impart unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

The synthesis of 6-Methyl-2-(3-nitrobenzoyl)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the Friedländer synthesis, which involves the condensation of an o-aminoaryl aldehyde with a β-keto ester or related compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For instance, researchers have successfully employed transition metal catalysts to facilitate the formation of the benzoyl-pyridine bond under mild conditions. These developments highlight the importance of green chemistry principles in modern organic synthesis.

The physical properties of 6-Methyl-2-(3-nitrobenzoyl)pyridine are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the range of 250-300 nm, indicative of its conjugated π-system. The presence of electron-withdrawing groups like the nitrobenzoyl moiety significantly influences the electronic properties of the molecule, enhancing its reactivity towards electrophilic substitution reactions.

In terms of applications, 6-Methyl-2-(3-nitrobenzoyl)pyridine has found utility in various areas. In pharmaceutical research, it serves as a valuable intermediate for the synthesis of bioactive compounds targeting specific biological pathways. For example, recent studies have explored its potential as an inhibitor of kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. The nitro group within the molecule contributes to its ability to modulate enzyme activity through hydrogen bonding and π-π interactions.

Beyond pharmacology, this compound has also been investigated for its role in material science. Its ability to form stable coordination complexes with transition metals makes it a promising candidate for applications in catalysis and sensing technologies. For instance, researchers have demonstrated that 6-Methyl-2-(3-nitrobenzoyl)pyridine can act as a ligand in palladium-catalyzed cross-coupling reactions, offering enhanced catalytic efficiency compared to traditional ligands.

The latest research on 6-Methyl-2-(3-nitrobenzoyl)pyridine has focused on its potential as an electroactive material for organic electronics. By incorporating this compound into polymer blends, scientists have achieved improved charge transport properties, paving the way for its use in flexible electronics and photovoltaic devices. Additionally, studies on its photochemical stability under UV irradiation have revealed promising results, suggesting its suitability for long-term applications.

In conclusion, 6-Methyl-2-(3-nitrobenzoyl)pyridine (CAS No: 39574-42-0) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in contemporary chemical innovation. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make significant contributions to both academic research and industrial development.